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Compound of Interest

Compound Name:
5,7-Difluoro-4-hydroxyquinoline-3-

carbonitrile

Cat. No.: B1321245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These guidelines provide comprehensive procedures for the safe handling and storage of

quinoline carbonitriles in a laboratory setting. Adherence to these protocols is crucial to

minimize risks and ensure a safe working environment.

Hazard Identification and GHS Classification
Quinoline carbonitriles are a class of organic compounds that require careful handling due to

their potential health hazards. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a framework for understanding these risks. While specific

classifications may vary between different isomers and derivatives, a general hazard profile can

be summarized.

General GHS Classification for Quinoline Derivatives:
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Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral 3, 4

H301: Toxic if

swallowed[1] H302:

Harmful if

swallowed[2]

Danger

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin[1][2]
Warning

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled[2]
Warning

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation[1][2]
Warning

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation[1][2]
Warning

Germ Cell

Mutagenicity
2

H341: Suspected of

causing genetic

defects[1][3]

Warning

Carcinogenicity 1B
H350: May cause

cancer[1][3]
Danger

Hazardous to the

Aquatic Environment,

Chronic Hazard

2

H411: Toxic to aquatic

life with long lasting

effects[1][4]

Warning

Note: This table represents a composite of hazards associated with quinoline and its

derivatives. Always consult the specific Safety Data Sheet (SDS) for the particular quinoline

carbonitrile being used.

Experimental Protocols
Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling quinoline carbonitriles to prevent

exposure through inhalation, skin contact, or eye contact.
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Required PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber) are required.[5]

Always inspect gloves for tears or punctures before use.[6] Change gloves every 30-60

minutes or immediately if contamination is suspected.[7]

Eye Protection: Chemical splash goggles and a face shield must be worn to protect the eyes

and face from splashes.[5][8][9]

Lab Coat: A flame-resistant lab coat with long sleeves is required.

Respiratory Protection: Work should be conducted in a certified chemical fume hood to

minimize inhalation exposure. If there is a risk of exceeding exposure limits, a NIOSH-

approved respirator with an organic vapor cartridge may be necessary.[7][10]

Footwear: Closed-toe shoes are mandatory. Chemical-resistant boots are recommended for

large-scale operations or when handling large quantities.[8][10]
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Safe Handling Procedures
Preparation:

Before starting any experiment, thoroughly read and understand the Safety Data Sheet

(SDS) for the specific quinoline carbonitrile.

Ensure a certified chemical fume hood is available and functioning correctly.

Have an emergency plan in place, including the location of safety showers, eyewash

stations, and spill kits.

Avoid eating, drinking, or smoking in the laboratory.[1]

Handling:

Conduct all manipulations of quinoline carbonitriles, including weighing and dilutions,

within a chemical fume hood.[4]

Use the smallest quantity of the compound necessary for the experiment.

Avoid creating dust or aerosols.

Keep containers tightly closed when not in use.[4]

Use appropriate lab equipment (e.g., spatulas, glassware) and decontaminate them after

use.

Spill and Waste Disposal:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for hazardous waste disposal.[6]

For larger spills, evacuate the area and follow emergency procedures.

Dispose of all waste containing quinoline carbonitriles as hazardous waste in accordance

with local, state, and federal regulations.[11] Do not dispose of down the drain.[1]
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Storage Procedures
Proper storage is essential to maintain the stability of quinoline carbonitriles and prevent

accidental exposure.

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[4]

[6]
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Containers: Keep in tightly sealed, properly labeled containers.[4][6]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and sources of heat

or ignition.[12][13] Quinoline can react violently with hydrogen peroxide and perchromates.

[13]

Light and Moisture: Protect from light and moisture, as some quinoline derivatives may be

light-sensitive or hygroscopic.[12][13][14]

Toxicological Information
Quinoline and its derivatives are known to have significant toxicological effects. While specific

data for all quinoline carbonitriles is not available, the toxicity of quinoline provides a strong

indication of the potential hazards.

Summary of Toxicological Data for Quinoline:

Endpoint Observation Species Reference

Carcinogenicity May cause cancer - [1][3]

Mutagenicity
Suspected of causing

genetic defects
- [1][3]

Acute Effects

Harmful if swallowed,

in contact with skin, or

inhaled. Causes skin

and eye irritation.

- [1][2]

Organ Toxicity

Studies on quinoline

have shown effects on

the liver and kidneys.

Rat [15]

Researchers should treat all quinoline carbonitriles as potentially toxic and handle them with

the utmost care.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][16]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes.[1][16] Seek medical attention if irritation persists.

[16]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[1][16] Remove contact lenses if present and easy to do.[1] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[1] Seek immediate medical

attention.[1]

Exposure Occurs

Identify Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Flush Eyes with Water Rinse Mouth

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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